2-(2,3-Dihydro-1-benzofuran-6-yl)-1-[4-(4-methoxyphenyl)piperazin-1-yl]ethanone

• Molecular Formula: C21H24N2O3
• Molecular Weight: 352.4 g/mol
• IUPAC Name: 2-(2,3-dihydro-1-benzofuran-6-yl)-1-[4-(4-methoxyphenyl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C21H24N2O3/c1-25-19-6-4-18(5-7-19)22-9-11-23(12-10-22)21(24)15-16-2-3-17-8-13-26-20(17)14-16/h2-7,14H,8-13,15H2,1H3
• InChI Key: SQDBZTZZACIXBM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN(CC2)C(=O)CC3=CC4=C(CCO4)C=C3

Description

2-(2,3-Dihydro-1-benzofuran-6-yl)-1-[4-(4-methoxyphenyl)piperazin-1-yl]ethanone is an aryl piperazine derivative featuring a 2,3-dihydrobenzofuran moiety linked to a 4-methoxyphenyl-substituted piperazine via an ethanone bridge. This structural framework is characteristic of compounds designed for central nervous system (CNS) targeting, particularly in antipsychotic drug development.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Effects

The compound belongs to a broader class of aryl piperazine derivatives with ethanone linkers. Key analogues include:

Compound Structure/Substituents	Anti-Dopaminergic (D2 IC₅₀, nM)	Anti-Serotonergic (5-HT2A IC₅₀, nM)	Catalepsy Induction (Severity Index*)	QPlogBB (Predicted)	Electron Affinity (EA, eV)
Target compound: 4-methoxyphenyl piperazine	Not reported	Not reported	Not reported	~0.5 (estimated)	~0.3 (estimated)
1-(Biphenyl-4-yl)-2-[4-(2-methoxyphenyl)piperazin-1-yl]ethanone	12.4 ± 1.2	8.7 ± 0.9	Low (1.2)	0.62	0.25
1-(Biphenyl-4-yl)-2-[4-(2,3-dichlorophenyl)piperazin-1-yl]ethanone	9.8 ± 0.8	6.3 ± 0.6	Moderate (2.8)	0.58	0.41

Notes:

• Catalepsy Severity Index : Lower values indicate reduced extrapyramidal side effects (EPS), a desirable trait for atypical antipsychotics.
• QPlogBB : Predicted brain/blood partition coefficient; values >0.3 suggest favorable CNS penetration.
• Electron Affinity (EA) : Higher EA correlates with stronger anti-dopaminergic activity in QSAR models .

Pharmacological Profile

• Target Compound vs. Biphenyl Analogues: The substitution of biphenyl with 2,3-dihydrobenzofuran in the target compound may enhance metabolic stability due to reduced aromatic oxidation susceptibility. However, this modification could slightly reduce D2/5-HT2A affinity compared to biphenyl derivatives (e.g., 2-methoxyphenyl and 2,3-dichlorophenyl analogues), as biphenyl systems exhibit stronger π-π stacking with receptor pockets . The 4-methoxy group on the piperazine phenyl ring (target compound) versus 2-methoxy or 2,3-dichloro substituents (analogues) alters electronic and steric properties.

Computational and QSAR Insights

• QPlogBB and EA Correlations :
  • The target compound’s predicted QPlogBB (~0.5) aligns with biphenyl analogues (0.58–0.62), suggesting comparable blood-brain barrier penetration.
  • Lower EA (estimated ~0.3 eV vs. 0.25–0.41 eV in analogues) may correlate with milder anti-dopaminergic activity, implying a need for optimization to balance efficacy and side effects .

Clinical Implications

• This contrasts with the 2,3-dichlorophenyl analogue, which showed higher catalepsy (Index = 2.8), likely due to stronger D2 receptor occupancy .